(Rac)-BL-918
Overview
Description
(Rac)-BL-918 is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a racemic mixture of two enantiomers, which are mirror images of each other. (Rac)-BL-918 has been found to have various biochemical and physiological effects, making it a promising candidate for research purposes.
Mechanism of Action
The mechanism of action of ((Rac)-BL-918)-BL-918 involves the modulation of ion channels, specifically the voltage-gated calcium channels. This leads to the regulation of neurotransmitter release, which can have various effects on neuronal activity.
Biochemical and Physiological Effects:
((Rac)-BL-918)-BL-918 has been found to have various biochemical and physiological effects, including the regulation of neurotransmitter release, the modulation of ion channels, and the inhibition of calcium-dependent enzymes. These effects make it a promising candidate for research purposes in various fields.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using ((Rac)-BL-918)-BL-918 in lab experiments is its ability to modulate ion channels, which can have various implications for the study of neuronal activity. However, one of the limitations of using this compound is its potential toxicity, which can affect the viability of cells in culture.
Future Directions
There are several future directions for research on ((Rac)-BL-918)-BL-918. One area of interest is in the development of more potent and selective compounds that can target specific ion channels. Another area of interest is in the study of the potential therapeutic applications of ((Rac)-BL-918)-BL-918 in the treatment of various neurological disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on neuronal activity.
In conclusion, ((Rac)-BL-918)-BL-918 is a promising compound that has potential applications in various fields of scientific research. Its ability to modulate ion channels and regulate neurotransmitter release makes it a valuable tool for the study of neuronal activity. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of ((Rac)-BL-918)-BL-918 involves several steps, including the reaction of an aldehyde with an amine to form an imine, followed by reduction with a reducing agent. The resulting product is the racemic mixture of ((Rac)-BL-918)-BL-918, which can be purified using various techniques such as chromatography.
Scientific Research Applications
((Rac)-BL-918)-BL-918 has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is in the field of neuroscience, where it has been found to modulate the activity of ion channels, leading to the regulation of neurotransmitter release. This has potential implications for the treatment of various neurological disorders.
properties
IUPAC Name |
2-[[3,5-bis(trifluoromethyl)phenyl]carbamothioylamino]-N-(2,4-difluorophenyl)-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H15F8N3OS/c24-15-6-7-18(17(25)11-15)33-20(35)19(12-4-2-1-3-5-12)34-21(36)32-16-9-13(22(26,27)28)8-14(10-16)23(29,30)31/h1-11,19H,(H,33,35)(H2,32,34,36) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDBWQANRZRCMMD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)NC2=C(C=C(C=C2)F)F)NC(=S)NC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H15F8N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
533.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(Rac)-BL-918 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[3-(Phenylmethoxycarbonylamino)pyrazol-1-yl]acetic acid](/img/structure/B2680808.png)
![2-((5,5-dioxido-3a,4,6,6a-tetrahydrothieno[3,4-d]thiazol-2-yl)(4-methoxyphenyl)amino)-N-(2-methoxyphenyl)acetamide](/img/structure/B2680809.png)
![4-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carbonyl)-1-phenylpyrrolidin-2-one](/img/structure/B2680811.png)
![2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,3-dimethylphenyl)acetamide](/img/structure/B2680813.png)
![N-(5-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-2-phenylacetamide hydrochloride](/img/structure/B2680818.png)
![1-[[5-(2-Methylpyrazol-3-yl)furan-2-yl]methyl]-3-phenylurea](/img/structure/B2680819.png)
![3-butoxy-N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2680820.png)
![6-chloro-4-((3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one](/img/structure/B2680822.png)
